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Compound of Interest

Compound Name: Methylthiopropionylcarnitine

Cat. No.: B058455

An In-depth Technical Guide to Propionyl-L-
Carnitine

Disclaimer: Information regarding the specific compound "methylthiopropionylcarnitine” is
not available in the public domain. This guide provides a comprehensive overview of the
closely related and parent compound, Propionyl-L-Carnitine (PLC). It is intended for
researchers, scientists, and drug development professionals.

Propionyl-L-carnitine is a naturally occurring derivative of L-carnitine, an amino acid-like
compound essential for energy metabolism.[1][2] PLC plays a crucial role in the transport of
fatty acids into the mitochondria for beta-oxidation and is involved in both lipid and
carbohydrate metabolism.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Propionyl-L-Carnitine and its
hydrochloride salt is presented below.
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Property Value Source
Chemical Formula C10H19NO4 [2][4]
Molecular Weight 217.26 g/mol [2][4]
3R)-3-propanoyloxy-4-
UPAC Name Etrin:ethlzllaZaniuymyI;/butanoate 4
Appearance White to off-white powder or 2]
crystals
Optical Activity [a])/D -23£3°, ¢ = 1in H20 [2]
Storage Temperature 2-8°C [2]
Propionyl-L-Carnitine Hydrochloride
Property Value Source
CAS Number 119793-66-7 [5]
Molecular Formula C10H20CINOa4
Molecular Weight 253.72 g/mol
Soluble in ethanol (~25
Solubility mg/ml), DMSO (~20 mg/ml), o

DMF (~15 mg/ml), methanol,

and water.

Experimental Protocols
Synthesis of Propionyl-L-Carnitine

Several methods for the synthesis of propionyl-L-carnitine have been reported, primarily

involving the acylation of L-carnitine.

Method 1: Synthesis of Propionyl-L-Carnitine Hydrochloride[6]
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This method describes the synthesis of propionyl-L-carnitine hydrochloride using propionic acid
as a solvent and p-toluenesulfonic acid as a catalyst.

e Materials: L-carnitine, p-toluenesulfonic acid, propionic acid, propionyl! chloride.
e Procedure:

Dissolve 16.2 grams of L-carnitine and 3 grams of p-toluenesulfonic acid in 40 grams of

[¢]

dry propionic acid with stirring.[6]

[¢]

Add 30 grams of propionyl chloride dropwise to the solution.[6]

[e]

After the addition is complete, raise the temperature to 45°C and maintain it for 20 hours.

[6]

[¢]

The resulting product is propionyl-L-carnitine hydrochloride.
Method 2: Synthesis of Propionyl-L-Carnitine Inner Salt[7]
This process involves a two-step procedure starting from L-carnitine or its hydrochloride salt.

o Materials: L-carnitine (or L-carnitine hydrochloride), p-toluenesulfonic acid, propionic acid,
propionyl chloride, acetone, ether, ethanol, ammonia gas.

o Step 1: Synthesis of Propionyl-L-Carnitine Hydrochloride

o Combine 16.2 kg of L-carnitine and 3 kg of p-toluenesulfonic acid with 40 kg of dry
propionic acid and stir to dissolve.[7]

o Slowly add 30 kg of propionyl chloride.[7]
o Heat the mixture to 45°C and maintain for 20 hours.[7]
o After cooling to room temperature, add 410 kg of acetone and stir for 2 hours.[7]

o Filter the solution and add 490 kg of ether to the filtrate, stirring until a white precipitate

forms.[7]
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o The precipitate is collected by filtration and dried to yield propionyl-L-carnitine
hydrochloride.[7]

e Step 2: Conversion to Propionyl-L-Carnitine Inner Salt

o

Dissolve the obtained propionyl-L-carnitine hydrochloride in ethanol.[7]

[e]

Bubble ammonia gas through the solution for approximately 1 hour.[7]

o

Filter to remove any precipitate.[7]

[¢]

Add 380 kg of acetone and 490 kg of ether to the filtrate.[7]

[¢]

Collect the resulting precipitate by filtration to obtain propionyl-L-carnitine inner salt.[7]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) for the Determination of Propionyl-L-
Carnitine in Human Plasma[8][9][10]

This method allows for the simultaneous determination of L-carnitine, acetyl-L-carnitine, and
propionyl-L-carnitine.

e Sample Preparation:
o Protein precipitation is used to extract the analytes from the plasma sample.[8][10]
o Pre-column derivatization is performed with 1-aminoanthracene (IAA).[8][10]

o Chromatographic Conditions:

[¢]

Column: Hypersil C18 column.[8][10]

[e]

Mobile Phase: Acetonitrile and 0.1 mol-L~* ammonium acetate (28:72).[8][10]

o

Flow Rate: 1.0 mL-min~1.[8][10]

[¢]

Detection: Fluorescence detector with excitation at 248 nm and emission at 418 nm.[8][10]
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» Validation: The method has been validated for linearity, recovery, and precision.[8][10]
Thin-Layer Chromatography (TLC) for the Detection of Related Substances[11]
TLC can be used to detect impurities and related substances in propionyl-L-carnitine samples.

Stationary Phase: Microcrystalline cellulose prefabricated plate.[11]

Mobile Phase (Developer): A mixture of n-butanol, acetone, formic acid, and water in a ratio
of 13:4:4:9 by weight.[11]

Sample Preparation:

o Test Solution: Dissolve 40 mg of propionyl-L-carnitine hydrochloride inner salt in methanol
to make a 2 ml solution.[11]

o Reference Solution: Dilute 1 ml of the test solution to 100 ml with methanol.[11]

Procedure:

o Spot 15 microliters of the test and reference solutions onto the TLC plate.[11]
o Develop the chromatogram in a chromatography cylinder.[11]

o Visualize the spots using iodine vapor.[11]

Biological Activity and Signaling Pathways

Propionyl-L-carnitine exhibits a range of biological activities, particularly in the cardiovascular
system. It is known to improve heart function and muscle movement.[12]

PLC has been shown to:
 Increase apoptosis and Bax expression.[13]
e Reduce NF-kB, VCAM-1, and MCP-1 levels.[13]

o Activate Src kinase and Akt.[13]
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 Induce the phosphorylation of AMPK and stimulate nitric oxide synthesis.[13]

These actions suggest that PLC may have therapeutic potential in conditions such as
cardiovascular disease, obesity, and colitis.[13]

Visualizations

Below are diagrams illustrating the synthesis workflow for propionyl-L-carnitine and a simplified
representation of a signaling pathway it influences.

Caption: Synthesis workflow for Propionyl-L-Carnitine Inner Salt.

Caption: Simplified signaling pathway influenced by Propionyl-L-Carnitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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